molecular formula C17H16BrN5O2 B2708601 2-bromo-5-methoxy-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide CAS No. 2034605-08-6

2-bromo-5-methoxy-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide

Cat. No. B2708601
CAS RN: 2034605-08-6
M. Wt: 402.252
InChI Key: NRQCAQFVEVTWBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-bromo-5-methoxy-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a synthetic compound that has gained attention in scientific research due to its potential applications as a pharmacological agent. This compound is a member of the benzamide family and is classified as a pyrazolylpyrazine derivative. In

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthetic Methodologies : Research into related compounds has focused on developing practical synthesis methods for orally active antagonists and novel benzamide-based heterocycles with potential biological activities. For example, a practical synthesis method for a CCR5 antagonist has been established, demonstrating the utility of brominated precursors in pharmaceutical synthesis (Ikemoto et al., 2005).

Biological Activities

  • Antiviral Activities : Benzamide-based compounds have been evaluated for their antiviral activities, particularly against avian influenza virus, showcasing the potential of such chemical frameworks in antiviral drug development (Hebishy et al., 2020).
  • Antimicrobial Properties : Novel syntheses of pyrazole and fused pyrazolo derivatives have shown significant antimicrobial activities, highlighting the potential of brominated and pyrazole-containing compounds in addressing bacterial infections (Abunada et al., 2008).

Molecular Interactions and Modelling

  • Structural Analysis and Drug Design : Studies involving brominated benzamides and pyrazoles have included detailed X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations to understand intermolecular interactions, which are crucial for drug design and development (Saeed et al., 2020).

properties

IUPAC Name

2-bromo-5-methoxy-N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16BrN5O2/c1-25-12-2-3-14(18)13(10-12)17(24)21-7-9-23-8-4-15(22-23)16-11-19-5-6-20-16/h2-6,8,10-11H,7,9H2,1H3,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NRQCAQFVEVTWBF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)Br)C(=O)NCCN2C=CC(=N2)C3=NC=CN=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16BrN5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

402.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.